Cas no 709-23-9 (Ethanone, 2-(dimethylamino)-1-(4-fluorophenyl)-)

• Product Name: Ethanone, 2-(dimethylamino)-1-(4-fluorophenyl)-
• CAS No: 709-23-9
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 546388
• PubChem ID: 19049611
• Update Time: 2025-04-19

Ethanone, 2-(dimethylamino)-1-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(dimethylamino)-1-(4-fluorophenyl)-
• 2-(dimethylamino)-1-(4-fluorophenyl)ethanone
• DTXSID10597719
• 2-(Dimethylamino)-1-(4-fluorophenyl)ethan-1-one
• AKOS008964622
• SCHEMBL5720470
• 709-23-9

• Inchi： 1S/C10H12FNO/c1-12(2)7-10(13)8-3-5-9(11)6-4-8/h3-6H,7H2,1-2H3
• InChI Key： VKQHJWXHBISWQN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CN(C)C)=O

Computed Properties

• Exact Mass: 181.09036
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones